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Compound of Interest

Compound Name: Kahweol oleate

Cat. No.: B608300 Get Quote

Disclaimer: Scientific literature specifically detailing the biological activities and mechanisms of

kahweol oleate is limited. This document synthesizes the extensive research conducted on its

parent compound, kahweol, and related esters such as kahweol palmitate. It is presumed that

kahweol oleate exhibits a comparable spectrum of activities, as the diterpene kahweol is the

primary bioactive constituent. The oleate ester moiety may influence its absorption, distribution,

metabolism, and potency.

Introduction
Kahweol oleate is a naturally occurring diterpene ester found in coffee beans, particularly in

unfiltered coffee brews. It is an esterified form of kahweol, a pentacyclic diterpene alcohol, with

oleic acid. Kahweol and its related compound, cafestol, are significant bioactive molecules

present in coffee oil.[1][2] The biological effects of these diterpenes are a subject of growing

interest in the scientific community, with research pointing towards a range of pharmacological

properties, including anti-inflammatory, anti-cancer, and antioxidant activities.[3][4][5] This

technical guide provides a comprehensive overview of the known biological activities and

molecular mechanisms of kahweol and its esters, serving as a foundational reference for

researchers and drug development professionals exploring the therapeutic potential of

kahweol oleate.
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Property Value Source

Molecular Formula C38H58O4

Molecular Weight 578.9 g/mol

CAS Number 108214-30-8

Appearance Light yellow oil

Purity ≥98% (Commercially available)

Biological Activities and Mechanisms
The biological activities of kahweol and its esters are multifaceted, targeting several key cellular

processes involved in inflammation, carcinogenesis, and oxidative stress.

Anti-inflammatory Activity
Kahweol demonstrates potent anti-inflammatory effects by modulating key inflammatory

mediators and signaling pathways.

Inhibition of Pro-inflammatory Enzymes and Cytokines: Kahweol has been shown to

suppress the expression of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase

(iNOS), enzymes responsible for the production of prostaglandins and nitric oxide,

respectively, during inflammation. It also reduces the secretion of monocyte chemoattractant

protein-1 (MCP-1).

Modulation of Signaling Pathways: The anti-inflammatory effects of kahweol are mediated

through the inhibition of signaling pathways such as the nuclear factor-kappa B (NF-κB)

pathway. It has been reported to reduce the translocation of the p65 subunit of NF-κB to the

nucleus.

Anticancer Activity
Kahweol exhibits significant anticancer properties across various cancer cell lines through

multiple mechanisms.
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Induction of Apoptosis: Kahweol induces programmed cell death in cancer cells by activating

caspase-3, caspase-7, and caspase-9, and promoting the release of cytochrome c from the

mitochondria.

Cell Cycle Arrest: It can cause cell cycle arrest at the G1 phase in oral squamous cell

carcinoma cells.

Inhibition of Angiogenesis: Kahweol and its palmitate ester have been shown to inhibit

angiogenesis, the formation of new blood vessels that is crucial for tumor growth and

metastasis. This is achieved by down-regulating the expression of Vascular Endothelial

Growth Factor Receptor 2 (VEGFR2) and Akt.

Modulation of Signaling Pathways: Kahweol's anticancer effects are associated with the

regulation of several signaling pathways, including the suppression of Akt, ERK/JNK, and

STAT3 signaling, and the downregulation of Sp1 transcription factor. In HER2-

overexpressing breast cancer cells, kahweol has been shown to inhibit proliferation by

suppressing fatty acid synthase (FASN).

Antioxidant and Chemopreventive Activities
Kahweol demonstrates protective effects against oxidative stress and chemical carcinogenesis.

Activation of Nrf2 Pathway: Kahweol is an activator of the Nuclear factor erythroid 2-related

factor 2 (Nrf2) pathway, a key regulator of the cellular antioxidant response. This leads to the

induction of phase II detoxifying enzymes.

Induction of Glutathione S-Transferase (GST): Kahweol and its esters, including kahweol

palmitate, are potent inducers of Glutathione S-Transferase (GST), an enzyme crucial for the

detoxification of carcinogens. The furan moiety of kahweol is vital for this activity.

Protection against DNA Damage: It has been shown to inhibit H2O2-induced DNA damage

and oxidative stress.

Other Biological Activities
Anti-osteoporotic Activity: Kahweol inhibits RANKL-induced osteoclast generation and bone

resorbing activity, suggesting its potential in treating osteoporosis. This effect is mediated by

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


blocking Erk phosphorylation and impairing NFATc1 expression.

Skin Moisturizing Effects: Kahweol has been shown to exert skin moisturizing activities by

upregulating STAT1 activity.

Effects on Cholesterol Metabolism: While beneficial in many aspects, it's important to note

that unfiltered coffee consumption containing kahweol and cafestol has been associated with

an increase in serum cholesterol levels. Studies in HepG2 cells suggest that these

diterpenes may reduce the activity of hepatic LDL receptors.

Signaling Pathways and Mechanisms of Action
The diverse biological activities of kahweol are a result of its interaction with multiple cellular

signaling pathways.

Nrf2-Mediated Antioxidant Response
Kahweol activates the Nrf2 pathway, leading to the transcription of antioxidant and detoxifying

genes.
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Kahweol activates the Nrf2 antioxidant pathway.

Inhibition of NF-κB Inflammatory Pathway
Kahweol's anti-inflammatory effects are partly due to its inhibition of the NF-κB signaling

cascade.
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Kahweol inhibits the NF-κB inflammatory pathway.

Experimental Protocols
Detailed experimental methodologies for studying the biological effects of kahweol are crucial

for reproducible research. Below are summaries of key experimental protocols.

Cell Viability Assay (MTT Assay)
Principle: Measures the metabolic activity of cells, which is proportional to the number of

viable cells.
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Method:

Seed cells in a 96-well plate and allow them to adhere overnight.

Treat cells with various concentrations of kahweol (or kahweol oleate) for a specified

duration (e.g., 24, 48 hours).

Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each

well and incubate for 2-4 hours to allow the formation of formazan crystals.

Solubilize the formazan crystals with a solubilization buffer (e.g., DMSO).

Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate

reader.

Western Blot Analysis
Principle: Detects specific proteins in a sample.

Method:

Lyse treated and untreated cells to extract total protein.

Determine protein concentration using a protein assay (e.g., BCA assay).

Separate proteins by size using SDS-PAGE.

Transfer the separated proteins to a membrane (e.g., PVDF or nitrocellulose).

Block the membrane to prevent non-specific antibody binding.

Incubate the membrane with primary antibodies specific to the target proteins (e.g., p-Akt,

Nrf2, COX-2).

Wash the membrane and incubate with a secondary antibody conjugated to an enzyme

(e.g., HRP).

Detect the protein bands using a chemiluminescent substrate and an imaging system.
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Angiogenesis Assay (Tube Formation Assay)
Principle: Assesses the ability of endothelial cells to form capillary-like structures in vitro.

Method:

Coat a 96-well plate with Matrigel and allow it to solidify.

Seed endothelial cells (e.g., HUVECs) onto the Matrigel-coated wells.

Treat the cells with different concentrations of kahweol (or kahweol oleate).

Incubate for a period (e.g., 6-18 hours) to allow tube formation.

Visualize and photograph the tube-like structures using a microscope.

Quantify the extent of tube formation by measuring parameters such as total tube length

or number of branch points.

Experimental Workflow for Investigating Anticancer
Effects

Start: Cancer Cell Line

Treat with Kahweol Oleate
(various concentrations & times)

Cell Viability Assay
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(e.g., Annexin V/PI staining)
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Data Analysis & Interpretation
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Workflow for studying anticancer effects.

Quantitative Data Summary
The following table summarizes quantitative data reported for the biological activities of

kahweol. It is important to note that these values may vary depending on the cell line and

experimental conditions.

Biological
Activity

Assay
Cell
Line/Model

Compound

IC50 /
Effective
Concentrati
on

Reference

Anti-

inflammatory

PGE2

production

inhibition

Macrophages Kahweol

~0.5 µM (for

COX-2

inhibition)

Anticancer
Cell

Proliferation

MDA-MB231

(Breast

Cancer)

Kahweol

Dose-

dependent

inhibition

Anticancer
Apoptosis

Induction

A549 (Lung

Cancer)
Kahweol 10-40 µM

Anti-

angiogenic

HMVEC

Proliferation
HMVECs

Kahweol

Palmitate

Inhibition at

50 µM

Anti-

angiogenic

HMVEC

Migration
HMVECs

Kahweol

Palmitate

Inhibition at

50 µM

Cholesterol

Metabolism
LDL Uptake HepG2

Cafestol-

kahweol

mixture

24%

reduction at

20 µg/mL

Conclusion and Future Directions
The available scientific evidence strongly supports the pleiotropic biological activities of

kahweol, the parent compound of kahweol oleate. Its anti-inflammatory, anticancer, and
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antioxidant properties are well-documented and are mediated through the modulation of key

cellular signaling pathways, including NF-κB and Nrf2.

While direct experimental data on kahweol oleate is currently lacking, the existing research on

kahweol and its other esters provides a solid foundation for inferring its potential therapeutic

applications. Future research should focus on:

Directly investigating the biological activities of kahweol oleate to confirm and quantify its

effects in comparison to kahweol and other esters.

Elucidating the pharmacokinetic and pharmacodynamic properties of kahweol oleate to

understand its bioavailability and in vivo efficacy.

Conducting preclinical in vivo studies to evaluate the therapeutic potential of kahweol oleate
in models of inflammatory diseases and cancer.

A deeper understanding of the specific contributions of the oleate moiety to the overall activity

of the kahweol molecule will be critical for the development of kahweol oleate as a potential

therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b608300#kahweol-oleate-biological-activities-and-
mechanisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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